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Compound of Interest

Compound Name: Pro-drone

Cat. No.: B1679162 Get Quote

The term "Pro-drone" is ambiguous and corresponds to two distinct chemical entities: a retired

insecticide with a defined chemical structure and a modern, complex skincare technology. This

guide will address both, providing a detailed technical overview for researchers, scientists, and

drug development professionals.

Part 1: Pro-drone, the Insecticide
The chemical compound historically referred to as "Pro-drone" is an insecticide, now retired. It

is a synthetic analog of juvenile hormones.

Chemical Composition and Properties
The specific chemical and physical properties of Pro-drone are summarized below.
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Property Value

CAS Registry Number 53905-38-7[1]

CAS Name
1-(8-Methoxy-4,8-dimethylnonyl)-4-(1-

methylethyl)benzene[1]

Additional Names
2-methoxy-9-(p-isopropylphenyl)-2,6-

dimethylnonane[1]

Molecular Formula C21H36O[1][2]

Molecular Weight 304.51 g/mol [1][2]

Percent Composition C 82.83%, H 11.92%, O 5.25%[1]

Manufacturers' Codes MV-678; AI-3-36206[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and application of Pro-drone are not readily

available in contemporary scientific literature, as this monograph has been retired[1]. The

original preparation is cited in patents DE 2536298 and US 4002769 by M. Schwarz et al.

(1976, 1977 to Stauffer)[1]. Its activity as an insect maturation inhibitor was described in the

Journal of Economic Entomology in 1974 and 1976[1].

Part 2: Pro-drone as a Peptide Delivery System
In the context of modern commercial products, particularly in the skincare industry, "Pro-drone"

refers to a targeted delivery system known as "Drone Peptide Technology"[3][4]. This is not a

single chemical compound but a sophisticated system designed to deliver active ingredients,

such as peptides, to specific skin cells[5][6]. This technology is featured in products like

Elemis's Pro-Collagen Overnight Matrix[4][6].

Conceptual Chemical Composition
The precise chemical composition of this technology is proprietary. However, it is conceptually

composed of a carrier system (the "drone") and an active cargo (the "peptides").
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Component General Chemical Nature Function

The "Drone" (Carrier)

Biodegradable and

biocompatible nanocapsules,

potentially made of polymers

like poly(lactic-co-glycolic acid)

(PLGA) or lipid-based

structures.[7][8]

Encapsulates and protects the

active ingredient.[7]

Surface is conjugated with

targeting ligands (e.g., specific

peptides).[5][6][8]

Binds to specific receptors on

target cells (e.g., fibroblasts) to

ensure targeted delivery.[5][6]

The "Cargo" (Active Ingredient)

A combination of peptides,

such as tetrapeptides and

heptapeptides.[9]

These peptides are designed

to stimulate the production of

hyaluronic acid and elastin,

which helps to hydrate the skin

and improve its elasticity.[3]

[10]

Mechanism of Action: A Targeted Delivery Workflow
The "Drone Peptide Technology" functions as a "GPS for your skincare," targeting the cells

where the active ingredients are most needed[3]. This targeted approach allows for the use of

lower concentrations of active ingredients, potentially reducing irritation while maximizing

efficacy[5][6]. The process involves the drone binding to specific receptors on the target cell,

which then triggers the internalization of the drone and the release of the encapsulated

peptides.

The following diagram illustrates the proposed workflow of this targeted delivery system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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